molecular formula C25H24N4O3 B2447153 N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide CAS No. 1251616-14-4

N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

Cat. No. B2447153
CAS RN: 1251616-14-4
M. Wt: 428.492
InChI Key: BHNLJJZRBUEBCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H24N4O3 and its molecular weight is 428.492. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has led to the synthesis of novel heterocyclic compounds, including derivatives of N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide. These compounds have been characterized by spectroscopic techniques and evaluated for their antimicrobial activity against various bacterial and fungal strains. Some derivatives have demonstrated significant antimicrobial activity, highlighting their potential in medicinal chemistry and drug development (Desai & Vaja, 2018).

Biological Assessment

Fused heterocyclic compounds, such as 1,2,4-triazoles containing the 1,2,4-oxadiazol cycle, have been synthesized and biologically assessed. These compounds, including derivatives of the specified chemical, show interesting biological properties. The synthesis methodology and pharmacological activity prognosis have been explored, indicating potential applications in drug discovery (Karpina et al., 2019).

Anti-bacterial Studies

The compound and its N-substituted derivatives have been synthesized and analyzed for anti-bacterial properties. These derivatives have shown moderate to significant activity against various bacterial strains, contributing to research in antibiotics and bacterial resistance (Khalid et al., 2016).

Exploration of Heterocyclic Compounds

The synthesis of novel 1,2,4-oxadiazole heterocyclic compounds containing pyranopyridine moieties, which are related to the specified compound, has been reported. These compounds are expected to exhibit hypertensive activity, which is significant for cardiovascular drug research (Kumar & Mashelker, 2007).

Anticancer Properties

Derivatives of the specified chemical have been synthesized and characterized, with a focus on their anticancer properties. The cytotoxicity of these compounds has been evaluated on different human leukemic cell lines, providing valuable insights into their potential use in cancer therapy (Vinayak et al., 2014).

properties

IUPAC Name

N-(2-ethyl-6-methylphenyl)-2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24N4O3/c1-4-18-7-5-6-17(3)23(18)26-21(30)15-29-14-20(12-13-22(29)31)25-27-24(28-32-25)19-10-8-16(2)9-11-19/h5-14H,4,15H2,1-3H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHNLJJZRBUEBCZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC(=C1NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-ethyl-6-methylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.